Cas no 1396786-70-1 (2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(pyridin-3-yl)acetamide)

• Product Name: 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(pyridin-3-yl)acetamide
• CAS No: 1396786-70-1
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5871623
• PubChem ID: 71790271
• Update Time: 2025-10-29

2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]-N-pyridin-3-ylacetamide
• 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(pyridin-3-yl)acetamide
• AKOS024540139
• VU0537822-1
• 2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)-N-(pyridin-3-yl)acetamide
• F6225-0423
• 1396786-70-1

• Inchi： 1S/C16H16N4O2S/c1-20(10-14(21)18-11-5-4-8-17-9-11)16-19-15-12(22-2)6-3-7-13(15)23-16/h3-9H,10H2,1-2H3,(H,18,21)
• InChI Key： HVZSDBMNWSSFMY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1)(=O)CN(C1=NC2=C(OC)C=CC=C2S1)C

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(pyridin-3-yl)acetamide

2-[(4-Methoxy-1,3-Benzothiazol-2-yl)(Methyl)Amino]-N-(Pyridin-3-yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1396786-70-1, known as 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(pyridin-3-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The benzothiazole moiety is further substituted with a methoxy group at the 4-position, enhancing its electronic properties and reactivity. The presence of the methylamino group at the 2-position of the benzothiazole ring introduces additional functional complexity, making this compound a versatile building block for further chemical modifications.

One of the most notable aspects of this compound is its interaction with pyridine derivatives. The N-(pyridin-3-yl)acetamide portion of the molecule introduces a pyridine ring, which is known for its aromaticity and ability to participate in various hydrogen bonding and π–π interactions. This combination of functional groups makes the compound highly suitable for exploring its potential as a ligand in metal coordination chemistry or as a component in supramolecular assemblies.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery. For instance, researchers have reported that such compounds exhibit potential anti-inflammatory and antioxidant activities due to their ability to modulate key cellular pathways. The methoxy substitution on the benzothiazole ring further enhances these properties by providing additional sites for hydrogen bonding and electronic modulation.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has been explored for applications in catalysis and sensor development. The pyridine moiety plays a crucial role in these applications by acting as a coordinating ligand, facilitating the formation of metal complexes with desired catalytic properties.

The synthesis of 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(pyridin-3-yl)acetamide involves a series of well-established organic reactions. Key steps include the preparation of the benzothiazole core through condensation reactions followed by substitution reactions to introduce the methoxy and methylamino groups. The final step involves coupling the benzothiazole derivative with the pyridine-containing acetamide group using appropriate coupling agents.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the molecular structure and purity of the compound, ensuring its reliability for further studies.

In conclusion, CAS No. 1396786-70-1 represents a fascinating example of how complex organic molecules can be designed to meet specific functional requirements across diverse scientific disciplines. Its unique combination of structural features positions it as a valuable tool for advancing research in pharmacology, materials science, and beyond.